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Compound of Interest

Compound Name: 2-Amino-4-morpholinopyridine

Cat. No.: B1291362

Introduction

2-Amino-4-morpholinopyridine is a substituted pyridine derivative with applications in
medicinal chemistry and drug development. It serves as a key building block and starting
material for the synthesis of more complex molecules, including potential therapeutic agents.
For instance, it has been utilized in the development of quinazoline derivatives investigated for
their anticancer properties.[1] The synthesis of 2-Amino-4-morpholinopyridine is typically
achieved through a nucleophilic aromatic substitution (SNAr) reaction. This protocol details a
representative method for the synthesis, purification, and characterization of 2-Amino-4-

morpholinopyridine.
Reaction Scheme

The overall reaction for the synthesis of 2-Amino-4-morpholinopyridine involves the
displacement of a chlorine atom from 2-amino-4-chloropyridine by morpholine.
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Figure 1. Synthesis of 2-Amino-4-morpholinopyridine from 2-amino-4-chloropyridine and
morpholine.

Experimental Protocol

This protocol outlines the synthesis of 2-Amino-4-morpholinopyridine from 2-amino-4-
chloropyridine and morpholine.

Materials and Reagents

2-amino-4-chloropyridine

e Morpholine

e Dimethyl sulfoxide (DMSO)

e Deionized water

o Ethyl acetate

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography
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e Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)
Instrumentation

e Round-bottom flask

e Reflux condenser

o Magnetic stirrer with heating plate

e Separatory funnel

» Rotary evaporator

o Glassware for column chromatography

* NMR spectrometer for product characterization

e Mass spectrometer for product characterization

Procedure

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, dissolve 2-amino-4-chloropyridine (1.0 eq) in dimethyl sulfoxide (DMSO).

o Addition of Reagent: To the stirred solution, add morpholine (3.0 eq).

e Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour
the reaction mixture into deionized water and extract the product with ethyl acetate (3 x 50
mL).

e Washing: Combine the organic layers and wash with deionized water (2 x 50 mL) followed by
brine (1 x 50 mL).
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» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na=S0a),
filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain
the crude product.

 Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-
Amino-4-morpholinopyridine.

o Characterization: Characterize the purified product by *H NMR, 3C NMR, and mass
spectrometry to confirm its identity and purity.

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of 2-Amino-4-
morpholinopyridine.

Molecular
Reagent/Produ . .
¢ Weight (g/mol  Moles (mmol) Equivalents Amount Used
c
)
2-amino-4-
o 128.56 10.0 1.0 1.29¢
chloropyridine
Morpholine 87.12 30.0 3.0 2.61g(2.61 mL)
Dimethyl
sulfoxide 78.13 - - 20 mL
(DMSO)
Product
2-Amino-4-

~1.43 g (80%

morpholinopyridi 179.22 - - ield)
yie

ne

Note: The yield is an estimate and may vary based on reaction conditions and purification
efficiency.
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Experimental Workflow Diagram

The following diagram illustrates the step-by-step workflow for the synthesis of 2-Amino-4-
morpholinopyridine.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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